1-[(2,5-difluorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1-(2,5-difluorophenyl)sulfonyl-4-(4-methoxyphenyl)piperazine
• InChI: InChI=1S/C17H18F2N2O3S/c1-24-15-5-3-14(4-6-15)20-8-10-21(11-9-20)25(22,23)17-12-13(18)2-7-16(17)19/h2-7,12H,8-11H2,1H3
• InChI Key: HCVBAAXSRPQVDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C17H18F2N2O3S
• Molecular Weight: 368.4 g/mol

Description

1-[(2,5-difluorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine, also known as DF-MPPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

1-[(2,5-difluorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine acts as a selective antagonist of the serotonin receptor, particularly the 5-HT1A receptor. It binds to the receptor and prevents the activation of downstream signaling pathways. This mechanism of action is believed to be responsible for its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been found to modulate the activity of the HPA axis, which is responsible for regulating stress responses in the body. This compound has been shown to reduce the levels of stress hormones, such as cortisol, in animal models.

Advantages and Limitations for Lab Experiments

1-[(2,5-difluorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine is a potent and selective antagonist of the serotonin receptor, making it a valuable tool for studying the role of serotonin in various physiological and pathological conditions. However, its use in lab experiments is limited by its high cost and limited availability.

Future Directions

Include investigating its potential applications in other fields, such as oncology and immunology.

Synthesis Methods

1-[(2,5-difluorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine can be synthesized through a multi-step process that involves the reaction between 2,5-difluoroaniline and 4-methoxybenzyl chloride, followed by the reaction with piperazine and sulfonyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

1-[(2,5-difluorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine has been extensively studied for its potential applications in various scientific fields, including neurology, psychiatry, and pharmacology. It has been shown to have a significant impact on the central nervous system, particularly in modulating the activity of the serotonin receptor. This compound has also been investigated for its potential therapeutic effects in treating depression and anxiety disorders.